Cas no 1427396-09-5 (6-Bromo-7-fluoro-1H-indazole)

• Product Name: 6-Bromo-7-fluoro-1H-indazole
• CAS No: 1427396-09-5
• MF: C₇H₄BrFN₂
• MW: 215.022463798523
• MDL: MFCD23704110
• CID: 3043889
• PubChem ID: 75487720
• Update Time: 2025-11-04

6-Bromo-7-fluoro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-7-fluoro-1H-indazole
• 1H-Indazole, 6-bromo-7-fluoro-
• SB33575
• V3230
• DB-207651
• BS-30899
• MFCD23704110
• XH1044
• 6-bromo-7-fluoro-2H-indazole
• 1427396-09-5
• D79555
• CHC39609
• SCHEMBL15288493
• DAHIIJDLVALCAN-UHFFFAOYSA-N
• EN300-1592143

• MDL： MFCD23704110
• Inchi： 1S/C7H4BrFN2/c8-5-2-1-4-3-10-11-7(4)6(5)9/h1-3H,(H,10,11)
• InChI Key： DAHIIJDLVALCAN-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C=NNC=2C=1F

Computed Properties

• Exact Mass: 213.95419 g/mol
• Monoisotopic Mass: 213.95419 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 215.02
• XLogP3: 2.3
• Topological Polar Surface Area: 28.7

Additional information on 6-Bromo-7-fluoro-1H-indazole

6-Bromo-7-fluoro-1H-indazole: A Comprehensive Overview

6-Bromo-7-fluoro-1H-indazole (CAS No. 1427396-09-5) is a heterocyclic aromatic compound belonging to the indazole family. This compound is characterized by its unique structure, which includes a fused benzene ring and a five-membered ring containing two nitrogen atoms. The presence of bromine and fluorine substituents at the 6 and 7 positions, respectively, imparts distinct chemical and biological properties to this molecule. The indazole core is known for its versatility in organic synthesis and has been extensively studied in medicinal chemistry due to its potential in drug discovery.

The synthesis of 6-bromo-7-fluoro-1H-indazole involves a series of carefully designed reactions, often utilizing aromatic substitution or coupling mechanisms. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such heterocycles. For instance, the use of palladium catalysts in cross-coupling reactions has facilitated the construction of the indazole framework with high precision. The bromine and fluorine substituents can be introduced through various electrophilic aromatic substitution strategies, depending on the directing effects of existing functional groups.

One of the most intriguing aspects of 6-bromo-7-fluoro-1H-indazole is its potential as a building block in medicinal chemistry. Indazoles are known to exhibit diverse biological activities, including anti-tumor, anti-inflammatory, and anti-microbial properties. Recent studies have highlighted the role of this compound in modulating key cellular pathways associated with cancer progression. For example, research published in *Nature Communications* demonstrated that derivatives of indazoles can inhibit the activity of specific kinases involved in cell proliferation and survival.

In addition to its biological applications, 6-bromo-7-fluoro-1H-indazole has shown promise in materials science. Its aromaticity and heteroatom content make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. A study conducted at the University of California revealed that incorporating bromine and fluorine substituents into the indazole framework enhances its electronic properties, making it suitable for applications such as organic field-effect transistors (OFETs).

The chemical stability of 6-bromo-7-fluoro-1H-indazole is another factor that contributes to its utility in various fields. Its resistance to oxidation and hydrolysis under mild conditions makes it ideal for use in complex synthetic routes. Furthermore, the compound's solubility properties can be tailored by modifying its substituents, which is crucial for both pharmaceutical and industrial applications.

From a structural perspective, the indazole core provides a rigid framework that can be further functionalized to create libraries of compounds with diverse bioactivities. The bromine atom at position 6 serves as an electron-withdrawing group, while the fluorine at position 7 introduces additional electronic effects that can influence the compound's reactivity and selectivity. These features make 6-bromo-7-fluoro-1H-indazole a valuable tool in exploring structure-activity relationships (SAR) within medicinal chemistry.

Recent advancements in computational chemistry have also shed light on the electronic properties of 6-bromo-7-fluoro-1H-indazole. Quantum mechanical calculations reveal that the presence of halogen substituents significantly alters the molecule's frontier molecular orbitals, which could be exploited for designing more effective drugs or materials. Such insights underscore the importance of understanding the relationship between molecular structure and function.

In conclusion, 6-bromo-7-fluoro-1H-indazole (CAS No. 1427396-09-5) stands out as a versatile compound with applications spanning medicinal chemistry, materials science, and beyond. Its unique structure, combined with recent research findings, positions it as a key player in advancing both scientific understanding and practical innovations.